3-(4-Chlorophenyl)-3',5'-dimethylpropiophenone
Overview
Description
3-(4-Chlorophenyl)-3',5'-dimethylpropiophenone (CPDP) is an organic compound with the molecular formula C13H13ClO. It is a colorless crystalline solid that is soluble in organic solvents and has a melting point of 115-116 °C. CPDP is a synthetic compound that is used in the synthesis of a variety of pharmaceuticals and other compounds.
Scientific Research Applications
Environmental Impact and Toxicology
Chlorophenols, a group related to 3-(4-Chlorophenyl)-3',5'-dimethylpropiophenone by their chlorinated phenyl motifs, are extensively reviewed for their environmental presence, toxicity, and the ecological risks they pose. These compounds are evaluated for their moderate to high toxicity towards aquatic life and potential bioaccumulation, with specific chlorophenols like 2,4-dichlorophenol exhibiting considerable long-term toxicity to fish. Their environmental fate is also discussed, highlighting the low to moderate persistence in aquatic environments depending on the presence of biodegradable microflora and their potential for causing strong organoleptic effects in contaminated water sources (Krijgsheld & Gen, 1986).
Mechanisms of Action and Environmental Behavior
The environmental behavior of chlorophenols and alkylphenols, including aspects like their physical-chemical properties and the impact of environmental conditions on their fate, is thoroughly reviewed. The review presents quantitative structure-property relationships that can predict the environmental partitioning and persistence of these compounds, which might provide insights into managing or predicting the behavior of related compounds like this compound in similar evaluative environments (Shiu et al., 1994).
Toxicological Effects and Endocrine Disruption
Further exploration into the toxicological profiles of chlorinated hydrocarbons reveals their broad spectrum of adverse effects, including endocrine disruption, which may parallel concerns related to compounds like this compound. The review of chlorinated hydrocarbons emphasizes their role in causing various diseases, highlighting the need for comprehensive toxicological evaluations for related compounds to understand their health impacts better (Kimbrough, 1972).
Safety and Hazards
Future Directions
Mechanism of Action
Mode of Action
The exact mode of action of 3-(4-Chlorophenyl)-3’,5’-dimethylpropiophenone is unclear due to the lack of information about its specific targets . .
Biochemical Pathways
Based on its structural similarity to other compounds, it might influence pathways related to oxidative stress and inflammation
Result of Action
Based on its potential influence on oxidative stress and inflammation pathways, it might have effects on cellular redox status and inflammatory responses .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-(4-Chlorophenyl)-3’,5’-dimethylpropiophenone. Factors such as pH, temperature, and the presence of other molecules can affect its stability and activity. For instance, its solubility and stability might be influenced by the pH of the environment . Additionally, the presence of other molecules could affect its absorption and distribution within the body.
properties
IUPAC Name |
3-(4-chlorophenyl)-1-(3,5-dimethylphenyl)propan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClO/c1-12-9-13(2)11-15(10-12)17(19)8-5-14-3-6-16(18)7-4-14/h3-4,6-7,9-11H,5,8H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXRANZUQENNUSQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)CCC2=CC=C(C=C2)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80644481 | |
Record name | 3-(4-Chlorophenyl)-1-(3,5-dimethylphenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80644481 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898788-09-5 | |
Record name | 1-Propanone, 3-(4-chlorophenyl)-1-(3,5-dimethylphenyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898788-09-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(4-Chlorophenyl)-1-(3,5-dimethylphenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80644481 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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